![molecular formula C9H11NO4S B359013 ethyl 3,5-dihydro-1H-thieno[3,4-c]pyrrole-4-carboxylate 2,2-dioxide CAS No. 190449-12-8](/img/structure/B359013.png)
ethyl 3,5-dihydro-1H-thieno[3,4-c]pyrrole-4-carboxylate 2,2-dioxide
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Overview
Description
Ethyl 3,5-dihydro-1H-thieno[3,4-c]pyrrole-4-carboxylate 2,2-dioxide is a chemical compound that has been prepared and used in various chemical reactions . It is a building block that reacts with dimethyl acetylenedicarboxylate to give new types of compounds .
Synthesis Analysis
The synthesis of this compound involves the preparation of 3,5-dihydro-1H-thieno[3,4-c]pyrrole 2,2-dioxides and their reaction with dimethyl acetylenedicarboxylate . Other synthetic approaches involve the use of substituted methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates .Molecular Structure Analysis
The molecular structure of ethyl 3,5-dihydro-1H-thieno[3,4-c]pyrrole-4-carboxylate 2,2-dioxide consists of a pyrrole ring fused with a thiophene ring, with an ethyl ester and a 2,2-dioxide group .Chemical Reactions Analysis
This compound has been used in Diels–Alder reactions with dimethyl acetylenedicarboxylate to produce new types of compounds . The reaction conditions and the N-substituent can influence the type of compound produced .Physical And Chemical Properties Analysis
The physical and chemical properties of ethyl 3,5-dihydro-1H-thieno[3,4-c]pyrrole-4-carboxylate 2,2-dioxide include a molecular weight of 229.253, a density of 1.5±0.1 g/cm3, a boiling point of 548.3±50.0 °C at 760 mmHg, and a flash point of 285.4±30.1 °C .properties
IUPAC Name |
ethyl 2,2-dioxo-3,5-dihydro-1H-thieno[3,4-c]pyrrole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4S/c1-2-14-9(11)8-7-5-15(12,13)4-6(7)3-10-8/h3,10H,2,4-5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMZOULIVGYEREO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2CS(=O)(=O)CC2=CN1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 3,5-dihydro-1H-thieno[3,4-c]pyrrole-4-carboxylate 2,2-dioxide |
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